Cas no 77141-01-6 (2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride)

• Product Name: 2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride
• CAS No: 77141-01-6
• MF: C₁₀H₁₂ClNO₄
• MW: 245.659582138062
• CID: 5086623
• PubChem ID: 70527591
• Update Time: 2025-10-11

2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride
• (R)-2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride
• 2-amino-3-(2H-1,3-benzodioxol-5-yl)propanoic acid hydrochloride
• (S)-2-Amino-3-benzo[1,3]dioxol-5-yl-propionic acid HCl
• (S)-2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride
• (2S)-2-amino-3-(1,3-benzodioxol-5-yl)propanoic acid;hydrochloride
• 77141-01-6
• SCHEMBL11158645
• Y14854
• WS-00089
• (2S)-2-amino-3-(2H-1,3-benzodioxol-5-yl)propanoic acid hydrochloride
• CS-0119669

• Inchi： 1S/C10H11NO4.ClH/c11-7(10(12)13)3-6-1-2-8-9(4-6)15-5-14-8;/h1-2,4,7H,3,5,11H2,(H,12,13);1H
• InChI Key： FECWNUOCBBWMGV-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)CC(C(=O)O)N

Computed Properties

• Exact Mass: 245.0454856g/mol
• Monoisotopic Mass: 245.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride

Comprehensive Overview of 2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride (CAS No. 77141-01-6)

2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride, with the CAS number 77141-01-6, is a chemically modified amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a hydrochloride salt of a benzodioxole-substituted amino acid, is structurally characterized by a benzo[d][1,3]dioxole ring attached to a propanoic acid backbone. Its unique molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of neurological and metabolic therapeutics.

In recent years, the demand for specialty amino acids like 2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride has surged due to their applications in drug discovery and peptide engineering. Researchers are particularly interested in its potential role as a precursor for nootropic agents or neuroprotective compounds, aligning with the growing public focus on cognitive health and brain-boosting supplements. The compound's benzodioxole moiety is known to enhance bioavailability and metabolic stability, making it a hotspot for medicinal chemistry optimizations.

The synthesis of CAS 77141-01-6 typically involves stereoselective reactions to ensure high enantiomeric purity, a critical factor for its efficacy in biological systems. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its structural integrity. This rigor in quality control reflects the compound's importance in high-value research applications, including structure-activity relationship (SAR) studies and targeted drug delivery systems.

From an industrial perspective, 2-Amino-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods and solvent-free processes to reduce environmental impact, responding to global trends like ESG (Environmental, Social, and Governance) compliance. These advancements align with searches for eco-friendly pharmaceutical intermediates, a topic frequently queried in scientific databases and patent literature.

In summary, 77141-01-6 represents a nexus of innovative chemistry and therapeutic potential. Its versatility as a building block for drug development, combined with its alignment with contemporary sustainability goals, ensures its relevance in both academic and industrial settings. As research into neuroactive compounds and personalized medicine expands, this compound is poised to remain a key player in cutting-edge science.